Cas no 100828-60-2 (Octanamide, N-(2-hydroxyethyl)-N-methyl-)

• Product Name: Octanamide, N-(2-hydroxyethyl)-N-methyl-
• CAS No: 100828-60-2
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 1129789
• PubChem ID: 60740592
• Update Time: 2025-06-26

Octanamide, N-(2-hydroxyethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Octanamide, N-(2-hydroxyethyl)-N-methyl-
• N-(2-hydroxyethyl)-N-methyloctanamide
• N-hydroxyethyl-N-methylcaprylamide
• N-Ethanol-N-methyl caprylamide
• UNII-50477V44QG
• Caprylamide methyl mea
• 50477V44QG
• Q27260750
• DTXSID70733994
• G60138
• SCHEMBL1498720
• EN300-8526070
• 100828-60-2

• Inchi： 1S/C11H23NO2/c1-3-4-5-6-7-8-11(14)12(2)9-10-13/h13H,3-10H2,1-2H3
• InChI Key： GYMBMKPFELGDCD-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N(C)CCO

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on Octanamide, N-(2-hydroxyethyl)-N-methyl-

Professional Introduction to Octanamide, N-(2-hydroxyethyl)-N-methyl- (CAS No. 100828-60-2)

Octanamide, N-(2-hydroxyethyl)-N-methyl- (CAS No. 100828-60-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, is being extensively studied for its potential applications in drug development and molecular biology. The nomenclature of this compound clearly indicates its chemical composition, which includes an octyl group, a hydroxyethyl chain, and a methyl substituent, making it a versatile molecule for various biochemical interactions.

The CAS No. 100828-60-2 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This numbering system is crucial for maintaining accuracy and consistency in chemical databases and research communications. The structural formula of Octanamide, N-(2-hydroxyethyl)-N-methyl-, can be represented as C₁₁H₂₃NO₂, highlighting its molecular composition and the types of chemical bonds it forms. The presence of both hydroxyl and amide functional groups makes this compound particularly interesting for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, the study of amide derivatives has seen remarkable advancements, particularly in the context of drug design and molecular recognition. Octanamide, N-(2-hydroxyethyl)-N-methyl-, is no exception to this trend. Its unique structural features allow it to interact with biological targets in a manner that could be exploited for therapeutic purposes. For instance, the hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability, while the amide group provides a site for further functionalization.

One of the most compelling aspects of Octanamide, N-(2-hydroxyethyl)-N-methyl-, is its potential role in the development of novel pharmaceutical agents. Researchers are investigating its interactions with enzymes and receptors, aiming to identify new therapeutic targets or improve existing drug formulations. The compound's ability to mimic natural biomolecules or modulate biological pathways makes it a valuable candidate for drug discovery programs. Additionally, its stability under various conditions enhances its suitability for industrial applications where consistent performance is essential.

The synthesis of Octanamide, N-(2-hydroxyethyl)-N-methyl-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed to construct the desired molecular framework. The process also necessitates stringent quality control measures to ensure that impurities do not compromise the final product's efficacy.

Recent studies have demonstrated the compound's utility in biochemical assays where it acts as an intermediate or modifier in complex reaction systems. For example, researchers have explored its use in proteomics to study protein-ligand interactions or in enzyme inhibition studies to develop new inhibitors with therapeutic potential. The versatility of Octanamide, N-(2-hydroxyethyl)-N-methyl-, lies in its ability to be tailored through chemical modifications, allowing scientists to fine-tune its properties for specific applications.

The pharmaceutical industry has shown particular interest in amide-based compounds due to their favorable pharmacokinetic profiles. Octanamide derivatives are being evaluated for their potential as prodrugs or as components in combination therapies. The hydroxyl group can be particularly advantageous in designing prodrugs that require metabolic activation to release an active pharmaceutical ingredient (API). This approach can enhance drug delivery efficiency and reduce side effects associated with direct administration.

Moreover, the CAS No. 100828-60-2 provides a reliable reference point for researchers who need to verify the authenticity and purity of their samples. In high-throughput screening programs where large quantities of compounds are tested rapidly, having a standardized identifier is invaluable for data integrity and reproducibility. The compound's well-documented properties also facilitate its integration into larger research projects where collaboration across different institutions is common.

In conclusion, Octanamide, N-(2-hydroxyethyl)-N-methyl-, represents a significant advancement in chemical research with potential implications for drug development and biotechnology. Its unique structural features make it a versatile molecule capable of interacting with biological systems in diverse ways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation and biochemical studies.